BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 3-(Methylthio)pyridine-4-
carboxaldehyde Scaffolds

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

4-Pyridinecarboxaldehyde, 3-
Compound Name:

(methyithio)-
CAS No.: 650628-88-9
Cat. No.: B12602899

Get Quote

Executive Summary

3-(Methylthio)pyridine-4-carboxaldehyde is a specialized heterocyclic building block used
primarily in the synthesis of fused pyridine systems (e.g., thieno[2,3-c]pyridines) and kinase
inhibitors (e.g., c-Met, ALK pathways). Its core structure features a pyridine ring substituted with
an aldehyde at the C4 position and a methylthio (-SMe) group at the C3 position.

Due to the directing effects of the sulfur atom, direct synthesis of the unsubstituted core is
challenging (often yielding C2-substituted isomers). Consequently, the 2-chloro-3-(methylthio)
derivative is the industry-standard precursor, offering superior regiocontrol and handling
stability. This guide covers the properties and protocols for both the core scaffold and its critical
2-chloro analog.

Chemical Identity & Properties
Target Compound: 3-(Methylthio)pyridine-4-
carboxaldehyde
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e CAS Number: Not widely indexed as a commercial commodity; often synthesized in situ or
custom-ordered. (See 2-Chloro analog below for the standard reagent).

e |[UPAC Name: 3-(methylsulfanyl)pyridine-4-carbaldehyde
e Synonyms: 3-(Methylthio)isonicotinaldehyde; 4-Formyl-3-(methylthio)pyridine.
e Molecular Formula:
[1]
e Molecular Weight: 153.20 g/mol
e SMILES:CSclc(C=0)ccnccl

Primary Commercial Analog: 2-Chloro-3-
(methylthio)isonicotinaldehyde

This is the stable, commercially available building block used to access the 3-(methylthio)-4-
formyl motif.

« CAS Number:1289213-66-6[2][3]

e Molecular Formula:

[41[5]

» Molecular Weight: 187.65 g/mol
o Appearance: Pale yellow to brown solid or semi-solid.

e Solubility: Soluble in DCM, DMSO, Methanol; sparingly soluble in water.
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Synthetic Pathways & Protocols
The Regioselectivity Challenge (Expert Insight)

Synthesizing the non-chlorinated core via direct lithiation of 3-(methylthio)pyridine is
problematic. The sulfur atom is an ortho-director, but it can direct lithiation to either C2 or C4.

» Kinetic Control: Lithiation at C2 is often favored due to the inductive effect of the adjacent
nitrogen and coordination of the lithium species.

» Blocking Strategy: To exclusively functionalize C4, a blocking group (like CI) at C2 is
required. This explains the prevalence of the 2-chloro analog in drug discovery libraries.

Protocol A: Synthesis of 2-Chloro-3-
(methylthio)isonicotinaldehyde

Mechanism: Directed ortho-lithiation (DoM) of 2-chloro-3-(methylthio)pyridine followed by
formylation.

Reagents:
e Substrate: 2-Chloro-3-(methylthio)pyridine (CAS 1060802-34-9)
e Base: Lithium Diisopropylamide (LDA) (2.0 eq)

o Electrophile: DMF (Dimethylformamide)
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e Solvent: Anhydrous THF

Step-by-Step Methodology:

Preparation: Flame-dry a 250 mL round-bottom flask under Argon. Add 2-chloro-3-
(methylthio)pyridine (10 mmol) and anhydrous THF (50 mL). Cool to -78°C.[6]

e Lithiation: Dropwise add LDA (20 mmol, 2.0 M in THF/heptane) over 20 minutes. Maintain
temperature < -70°C. The solution will darken (formation of the lithio-species).

o Note: The Cl at C2 blocks that position, forcing lithiation to C4.
o Equilibration: Stir at -78°C for 1 hour to ensure complete metallation.

e Formylation: Add anhydrous DMF (30 mmol) dropwise. Stir at -78°C for 30 mins, then allow
to warm to 0°C over 1 hour.

e Quench: Quench with saturated aqueous

(20 mL).

o Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over

, and concentrate.

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Protocol B: Oxidation of 4-Methyl Precursors
(Alternative)

For the non-chlorinated core, oxidation of 4-methyl-3-(methylthio)pyridine is a viable route that
avoids lithiation selectivity issues.

» Reagent: Selenium Dioxide (

) in dioxane/water or DMSO.

e Conditions: Reflux for 4-12 hours.
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 Yield: Typically 40—-60% (Aldehydes are prone to over-oxidation to carboxylic acids).

Reactivity & Applications in Drug Design
Heterocyclic Fusion (Thieno[2,3-c]pyridines)

The primary utility of this scaffold is constructing fused bicyclic systems. The ortho arrangement
of the aldehyde (C4) and methylthio (C3) groups allows for cyclization.

Pathway:

o Condensation: React aldehyde with an active methylene compound (e.g., nitromethane,
malonate).

e Cyclization: The SMe group can be displaced or participate in radical cyclizations depending
on the reaction conditions.

Visualization of Synthetic Logic

The following diagram illustrates the synthesis of the 2-chloro analog and its divergence into
downstream scaffolds.
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Caption: Synthesis of the 2-chloro analog via Directed Ortho-Metalation (DoM) and
downstream applications.

Safety & Handling (MSDS Highlights)

o Hazard Classification:
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o Skin Irritation: Category 2 (Causes skin irritation).
o Eye Irritation: Category 2A (Causes serious eye irritation).

o STOT-SE: Category 3 (May cause respiratory irritation).

» Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). Aldehydes are susceptible
to air oxidation (forming isonicotinic acid derivatives).

e Odor: Like most organic sulfides, this compound has a characteristic disagreeable
(garlic/cabbage) odor. Handle in a fume hood.
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177686654).[7][8] Available at: [Link][7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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